Cas no 35633-50-2 (3-(2-methoxyethoxy)propanenitrile)

• Product Name: 3-(2-methoxyethoxy)propanenitrile
• CAS No: 35633-50-2
• Molecular Formula: C₆H₁₁NO₂
• Molecular Weight: 129.15704
• CID: 311576
• PubChem ID: 118852

3-(2-methoxyethoxy)propanenitrile Properties

Names and Identifiers

• Propanenitrile,3-(2-methoxyethoxy)-
• 3-(2-methoxyethoxy)propanenitrile
• EN300-171508
• 3-(2-METHOXYETHOXY)-PROPANENITRILE
• Z317037866
• SCHEMBL6796439
• AKOS000195933
• Propanenitrile, 3-(2-methoxyethoxy)-
• NS00029891
• Methoxyethoxypropionitrile
• 35633-50-2
• BS-28485
• CS-0209786
• DTXSID4067933
• DTXCID5039062
• DB-261616
• G23323
• ZAGOKQGYDCMNPT-UHFFFAOYSA-N

• InChIKey： ZAGOKQGYDCMNPT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO2/c1-8-5-6-9-4-2-3-7/h2,4-6H2,1H3
• SMILES： COCCOCCC#N

Computed Properties

• Exact Mass: 129.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 129.078978594g/mol
• Heavy Atom Count: 9
• Complexity: 94.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25